Cas no 1443354-64-0 (2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone)

• Product Name: 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone
• CAS No: 1443354-64-0
• MF: C₁₄H₁₇F₃OS
• MW: 290.344393491745
• MDL: MFCD16293616
• CID: 5219139
• Update Time: 2026-03-06

2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone
• Ethanone, 2,2,2-trifluoro-1-[4-(hexylthio)phenyl]-

• MDL： MFCD16293616
• Inchi： 1S/C14H17F3OS/c1-2-3-4-5-10-19-12-8-6-11(7-9-12)13(18)14(15,16)17/h6-9H,2-5,10H2,1H3
• InChI Key： ILXVQPHEJSBAAZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(SCCCCCC)C=C1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone

Introduction to 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone (CAS No. 1443354-64-0)

2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone, with the CAS number 1443354-64-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its trifluoromethyl group and a hexylsulfanylphenyl moiety, which confer distinct chemical and physical properties.

The molecular formula of 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone is C₁₆H₁₇F₃O_S, and its molecular weight is approximately 318.37 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point ranges from 85 to 87°C, making it suitable for various synthetic processes and applications.

In the realm of pharmaceutical research, 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities and pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a valuable candidate for the treatment of inflammatory diseases.

Furthermore, 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone has been investigated for its potential antiviral properties. A research team from the University of California, San Francisco, conducted a study in 2020 that demonstrated the compound's ability to inhibit the replication of several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves the disruption of viral RNA synthesis, which could be crucial for developing new antiviral therapies.

In addition to its biological activities, 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone has also been studied for its applications in materials science. The presence of the trifluoromethyl group imparts unique surface properties to this compound, making it useful as a surfactant or coating agent. A study published in Advanced Materials Interfaces in 2019 highlighted the use of this compound in the development of superhydrophobic coatings for various surfaces. These coatings exhibit excellent water-repellent properties and can be used in applications ranging from self-cleaning surfaces to anti-corrosion treatments.

The synthesis of 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone typically involves multi-step processes that include the formation of the hexylsulfanylphenyl intermediate followed by coupling with trifluoroacetyl chloride. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

In terms of safety and handling, 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with any chemical substance.

The future prospects for 2,2,2-trifluoro-1-(4-hexylsulfanylphenyl)ethanone are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As more studies are conducted and new data become available, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.